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Compound of Interest

Compound Name: Blood group H disaccharide

Cat. No.: B15548154 Get Quote

Essential Safety and Handling Guide for Blood
group H Disaccharide
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Blood group H disaccharide. The following

procedures are based on best practices for handling similar non-hazardous biochemical

reagents and should be supplemented by a thorough risk assessment of your specific

experimental protocol.

Physicochemical Data
Blood group H disaccharide is a biochemical reagent used in life science research.[1] While

a specific Safety Data Sheet (SDS) is not readily available, the following data has been

compiled from various chemical suppliers.
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Property Value References

Molecular Formula C₁₂H₂₂O₁₀ [1][2][3][4]

Molecular Weight 326.30 g/mol [1][2][3]

Appearance Solid powder Inferred

CAS Numbers
16741-18-7, 24656-24-4,

146076-26-8
[2][3][4]

Purity ≥95% [3]

Storage Temperature

4°C for long-term storage;

Room temperature for short-

term

[4]

Boiling Point 713.873°C at 760 mmHg

Density 1.588 g/cm³

Personal Protective Equipment (PPE)
Based on the handling procedures for similar non-hazardous oligosaccharides, the following

personal protective equipment is recommended to minimize exposure and ensure safety.[5][6]

PPE Category Item Specification

Hand Protection Chemical-resistant gloves
Nitrile or latex gloves should

be inspected before use.

Eye Protection
Safety glasses with side

shields

To protect against splashes or

airborne particles.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

dust formation is significant, a

dust mask may be used.
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Operational and Disposal Plans
Handling and Storage:

Handle in a well-ventilated area to avoid dust formation.[5]

Avoid contact with skin and eyes.[5]

For long-term storage, keep the container tightly closed in a dry and cool place at 4°C.[4]

Short-term storage at room temperature is acceptable.[4]

Before use, centrifuge the vial to ensure maximum product recovery.[4]

Spill Management:

Small Spills:

Wear appropriate PPE (gloves, lab coat, safety glasses).

Gently sweep up the solid material, avoiding dust generation.

Place the spilled material into a sealed container for disposal.

Clean the spill area with a damp cloth.

Large Spills:

Evacuate the area.

Increase ventilation.

Follow the procedure for small spills, taking care to minimize dust.

Disposal Plan:

Dispose of waste material in accordance with local, state, and federal regulations.

Uncontaminated material can likely be disposed of as regular laboratory waste.
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Contaminated material (e.g., with solvents) should be disposed of as chemical waste.

Experimental Protocol: Preparation of an Aqueous
Solution
This protocol outlines the steps for preparing a stock solution of Blood group H disaccharide.

Materials:

Blood group H disaccharide powder

Nuclease-free water or appropriate buffer

Vortex mixer

Calibrated micropipettes

Sterile microcentrifuge tubes

Procedure:

Pre-use Check: Before opening, centrifuge the vial of Blood group H disaccharide to

collect all the powder at the bottom.[4]

Weighing: In a designated weighing area, carefully weigh the desired amount of the

disaccharide using an analytical balance.

Dissolving:

Transfer the weighed powder to a sterile microcentrifuge tube.

Add the calculated volume of nuclease-free water or buffer to achieve the desired

concentration.

Cap the tube securely.

Mixing: Gently vortex the tube until the disaccharide is completely dissolved. Visually inspect

the solution to ensure there are no particulates.
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Storage: Store the prepared solution at the recommended temperature for your experimental

needs. For short-term use, 2-8°C is often suitable. For long-term storage, aliquoting and

freezing at -20°C or -80°C may be necessary to prevent degradation and contamination.

Visualization of Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of

Blood group H disaccharide.
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Start: Receive
Blood group H disaccharide

Store at 4°C
in a dry, well-ventilated area

Pre-Use Preparation:
- Wear PPE (Gloves, Lab Coat, Safety Glasses)

- Centrifuge vial

Handling:
- Weigh in designated area

- Avoid dust formation
- Prepare solution in fume hood if necessary

Experimental Use

Spill Occurs

Waste Disposal

Spill Cleanup:
- Wear PPE

- Sweep solid material
- Clean area

End

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Blood group H Disaccharide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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